
Proper Disposal Procedures for 7-Hydroxy-DPAT
Hydrobromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Hydroxy-DPAT hydrobromide

Cat. No.: B1664203 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 7-Hydroxy-DPAT hydrobromide, a selective dopamine D3 receptor agonist used in

research. Adherence to these procedures is critical for ensuring laboratory safety, protecting

the environment, and maintaining regulatory compliance. This substance is considered

hazardous and must be handled accordingly.[1]

Hazard Assessment and Waste Classification
Before handling, it is crucial to recognize the hazards associated with 7-Hydroxy-DPAT
hydrobromide. It is classified as an irritant to the skin, eyes, and respiratory system.[1]

Furthermore, it is considered harmful to aquatic organisms, and its release into the

environment must be prevented.[1] All waste containing this compound, including pure

substance, solutions, and contaminated labware, must be treated as hazardous chemical

waste.
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Property Data

Chemical Name
7-(dipropylamino)-5,6,7,8-tetrahydro-1-

naphthalenol, monohydrobromide

Synonyms 8-OH-DPAT, 7-Hydroxy-DPAT HBr

CAS Number 76135-31-4[2]

Molecular Formula C₁₆H₂₅NO • HBr[3]

Formula Weight 328.3[3]

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Environmental Hazard
Water Hazard Class 1: Slightly hazardous for

water[2]

Personal Protective Equipment (PPE)
When handling 7-Hydroxy-DPAT hydrobromide for disposal, all personnel must wear

appropriate PPE to minimize exposure risk.

Gloves: Nitrile gloves are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard lab coat must be worn.

Respiratory Protection: If there is a risk of generating dust, use a dust respirator.[1]

Step-by-Step Disposal Protocol
Disposal of 7-Hydroxy-DPAT hydrobromide must be conducted in accordance with local,

state, and federal regulations.[1] The following steps provide a general operational workflow.

Experimental Protocol: Waste Segregation and Containment
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Segregate Waste Streams: Do not mix 7-Hydroxy-DPAT hydrobromide waste with other

incompatible waste streams.

Solid Waste: Collect unused compounds, contaminated weighing paper, gloves, and any

materials used for spill cleanup in a dedicated, clearly labeled hazardous waste container

for solids.[4]

Liquid Waste: Collect solutions containing the compound in a separate, compatible, and

clearly labeled hazardous liquid waste container.[4]

Label Waste Containers: All waste containers must be accurately and clearly labeled. The

label should include:

The full chemical name: "7-Hydroxy-DPAT hydrobromide"

The words "Hazardous Waste"

The specific hazards (e.g., "Irritant," "Toxic")

Accumulation start date

The name and contact information of the generating laboratory

Store Waste Appropriately:

Store all waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[5]

Ensure containers are kept tightly sealed at all times, except when adding waste.[2][5]

Provide secondary containment to prevent spills.[5]

Final Disposal:

Do not dispose of this chemical down the drain or in the household garbage.[2] The

product should not be allowed to reach the sewage system.[2]
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Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Spill Management
In the event of a spill, follow these procedures:

Alert Personnel: Notify others in the immediate area.

Wear PPE: Ensure you are wearing the appropriate protective equipment before cleaning the

spill.

Contain the Spill: Use dry cleanup procedures and avoid generating dust.[1] You can

dampen the material with water to prevent it from becoming airborne before sweeping.[1]

Collect Waste: Carefully sweep or vacuum the material. If using a vacuum, it must be fitted

with a HEPA filter.[1]

Dispose of Cleanup Materials: Place all contaminated absorbent materials and cleaning

supplies into the designated solid hazardous waste container.
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Identify 7-Hydroxy-DPAT
hydrobromide Waste

Unused & Uncontaminated?

Consider Hierarchy of Controls:
1. Reduce
2. Reuse

3. Recycle

Yes

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

No / Contaminated

Arrange Pickup by Institutional EHS
or Licensed Disposal Contractor

Segregate Waste

Solid Waste:
Collect in labeled, sealed

hazardous solids container.

Liquid Waste:
Collect in labeled, sealed

hazardous liquids container.

Label Container with Contents,
Hazards, and Date

Store in Designated
Satellite Accumulation Area

PROHIBITED:
- Do NOT pour down drain.

- Do NOT dispose in regular trash.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

